6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid

• IUPAC Name: 6-[(4-acetylphenyl)carbamoyl]-4-chlorocyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C16H16ClNO4/c1-9(19)10-2-5-12(6-3-10)18-15(20)14-8-11(17)4-7-13(14)16(21)22/h2-6,13-14H,7-8H2,1H3,(H,18,20)(H,21,22)
• InChI Key: NCLVMCJUOXOLOL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2CC(=CCC2C(=O)O)Cl
• Molecular Formula: C16H16ClNO4
• Molecular Weight: 321.75 g/mol

Description

6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid, also known as ACC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ACC is a synthetic compound that is primarily used as an inhibitor of the enzyme acetyl-CoA carboxylase (ACC), which plays a crucial role in fatty acid synthesis.

Mechanism of Action

6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid works by inhibiting the enzyme acetyl-CoA carboxylase (6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid), which is involved in the synthesis of fatty acids. 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid is the rate-limiting enzyme in the synthesis of fatty acids, and its inhibition leads to a decrease in the production of fatty acids. This, in turn, leads to a decrease in the growth and proliferation of cancer cells and a decrease in the accumulation of fat in metabolic disorders.
Biochemical and Physiological Effects:
6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid has been shown to have several biochemical and physiological effects. In cancer cells, 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid inhibition leads to a decrease in the levels of fatty acids, which are essential for tumor growth. In metabolic disorders, 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid inhibition leads to a decrease in the accumulation of fat in adipose tissue and liver, which is beneficial for the treatment of obesity and diabetes. 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid inhibition has also been shown to have anti-inflammatory effects and to improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid is a valuable tool for scientific research, and its use in lab experiments has several advantages. 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid is a well-established inhibitor of the enzyme 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid, and its mechanism of action is well-understood. 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid is also readily available and relatively inexpensive. However, the use of 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid in lab experiments also has some limitations. 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid is not selective for the 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid enzyme, and it can inhibit other enzymes that are involved in fatty acid metabolism. 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid is also not stable in aqueous solutions, and its solubility is limited.

Future Directions

There are several future directions for the research on 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid. One area of research is the development of more selective inhibitors of the 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid enzyme. Another area of research is the study of the role of 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid in other diseases, such as cardiovascular disease and neurodegenerative diseases. 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid has also been studied as a potential target for the treatment of antibiotic-resistant bacteria. The development of new methods for the delivery of 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid inhibitors is also an area of research.

Scientific Research Applications

6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid has been extensively studied for its potential applications in various fields, including cancer research, metabolic disorders, and plant biotechnology. In cancer research, 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid has been shown to inhibit the growth and proliferation of cancer cells by blocking fatty acid synthesis, which is essential for tumor growth. In metabolic disorders, 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid has been studied as a potential target for the treatment of obesity, diabetes, and other metabolic diseases. In plant biotechnology, 6-{[(4-acetylphenyl)amino]carbonyl}-4-chloro-3-cyclohexene-1-carboxylic acid has been used as a herbicide and as a tool to study the biosynthesis of fatty acids in plants.